1-(3,4-dihydroquinolin-1(2H)-yl)-2-(4-fluorophenoxy)ethanone

• IUPAC Name: 1-(3,4-dihydro-2H-quinolin-1-yl)-2-(4-fluorophenoxy)ethanone
• InChI: InChI=1S/C17H16FNO2/c18-14-7-9-15(10-8-14)21-12-17(20)19-11-3-5-13-4-1-2-6-16(13)19/h1-2,4,6-10H,3,5,11-12H2
• InChI Key: REBJNFJLPYUWAQ-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=CC=CC=C2N(C1)C(=O)COC3=CC=C(C=C3)F
• Molecular Formula: C17H16FNO2
• DSSTOX Substance ID: DTXSID801327075
• Molecular Weight: 285.31 g/mol
• Solubility: 33.6 [ug/mL] (The mean of the results at pH 7.4)
• CAS No.: 609794-78-7

Description

1-(3,4-dihydroquinolin-1(2H)-yl)-2-(4-fluorophenoxy)ethanone is a useful research compound. Its molecular formula is C17H16FNO2 and its molecular weight is 285.318. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Applications

• Synthesis of N-(3-Cyano-7-ethoxy-4-oxo-1,4-dihydroquinolin-6-yl)acetamide : A study described the new and practical synthetic route of a compound related to 1-(3,4-dihydroquinolin-1(2H)-yl)-2-(4-fluorophenoxy)ethanone, highlighting its potential in chemical synthesis processes (Ma Wenpeng et al., 2014).

• Synthesis of Novel Derivatives : Another study focused on synthesizing novel derivatives from similar compounds for antibacterial applications, demonstrating the versatility of this chemical structure in creating new molecules (R. S. Joshi et al., 2011).

Medical and Biological Applications

• Antituberculosis and Cytotoxicity Studies : Compounds similar to this compound were synthesized and tested for their activity against Mycobacterium tuberculosis, as well as their cytotoxic effects, suggesting potential medicinal applications (Selvam Chitra et al., 2011).

• Design and Evaluation of Antitumor Agents : This study explored the potential of similar compounds as antitumor agents, indicating the relevance of such chemical structures in the development of cancer treatments (Li-Chen Chou et al., 2010).

Other Applications

• Fluorescence Properties and Labeling : A novel fluorophore derived from a related compound was studied for its strong fluorescence in a wide pH range, suggesting applications in biomedical analysis and fluorescent labeling (Junzo Hirano et al., 2004).

• Synthesis of Isoquinolin-1-(2H)-ones : The compound's potential in the synthesis of isoquinolin-1-(2H)-ones was explored, which could have implications in various chemical and pharmaceutical applications (J. F. Guastavino et al., 2006).